2-bromo-2'-methoxy-1,1'-Biphenyl
Cat. No. B3115205
Key on ui cas rn:
20837-12-1
M. Wt: 263.13 g/mol
InChI Key: ZAQLWMUDNQIIJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06395916B1
Procedure details
A solution of 2-bromo-2′methoxy-1,1′-biphenyl (535 mg, 2.03 mmol) in THF (20 mL) was cooled to −78° C. under argon, then n-BuLi (1.6 M in hexane, 1.35 mL, 2.16 mmol) was added dropwise. After 2.5 h at −78° C., a solution of chlorodicyclohexylphosphine (570 mg, 2.45 mmol) in THF (3 mL) was added over 10 min. The reaction mixture was then allowed to warm to room temperature overnight, then quenched with saturated aqueous NaHCO3 and concentrated in vacuo. The resulting aqueous suspension was extracted with ether (2×50 mL), and the combined ethereal layers were dried (Na2SO4), filtered and concentrated in vacuo. The resulting crude solid was recrystallized from ethanol to afford 420 mg (54 %) of a white solid.
Name
Yield
54%
Identifiers
|
REACTION_CXSMILES
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Br[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][C:9]=1[O:14][CH3:15].[Li]CCCC.Cl[P:22]([CH:29]1[CH2:34][CH2:33][CH2:32][CH2:31][CH2:30]1)[CH:23]1[CH2:28][CH2:27][CH2:26][CH2:25][CH2:24]1>C1COCC1>[CH:29]1([P:22]([CH:23]2[CH2:24][CH2:25][CH2:26][CH2:27][CH2:28]2)[C:2]2[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=2[C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][C:9]=2[O:14][CH3:15])[CH2:30][CH2:31][CH2:32][CH2:33][CH2:34]1
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Inputs
Step One
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Name
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|
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Quantity
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535 mg
|
|
Type
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reactant
|
|
Smiles
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BrC1=C(C=CC=C1)C1=C(C=CC=C1)OC
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Name
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|
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Quantity
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20 mL
|
|
Type
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solvent
|
|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
1.35 mL
|
|
Type
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reactant
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|
Smiles
|
[Li]CCCC
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Step Three
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Name
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|
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Quantity
|
570 mg
|
|
Type
|
reactant
|
|
Smiles
|
ClP(C1CCCCC1)C1CCCCC1
|
|
Name
|
|
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Quantity
|
3 mL
|
|
Type
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solvent
|
|
Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
quenched with saturated aqueous NaHCO3
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated in vacuo
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The resulting aqueous suspension was extracted with ether (2×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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the combined ethereal layers were dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The resulting crude solid was recrystallized from ethanol
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Outcomes
Product
Details
Reaction Time |
2.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(CCCCC1)P(C1=C(C=CC=C1)C1=C(C=CC=C1)OC)C1CCCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 420 mg | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 54.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
